Cas no 62243-62-3 (Propanamide, 2,2,3,3,3-pentafluoro-N-propyl-)

Propanamide, 2,2,3,3,3-pentafluoro-N-propyl- structure
62243-62-3 structure
Product Name:Propanamide, 2,2,3,3,3-pentafluoro-N-propyl-
CAS No:62243-62-3
MF:C6H8F5NO
MW:205.125839233398
CID:452778
PubChem ID:12647416
Update Time:2025-04-19

Propanamide, 2,2,3,3,3-pentafluoro-N-propyl- Chemical and Physical Properties

Names and Identifiers

    • Propanamide, 2,2,3,3,3-pentafluoro-N-propyl-
    • 2,2,3,3,3-pentafluoro-N-propylpropanamide
    • DTXSID50505595
    • 62243-62-3
    • IRIQFSKCRVNDSA-UHFFFAOYSA-N
    • 2,2,3,3,3-Pentafluoro-N-propyl-propionamide
    • Inchi: 1S/C6H8F5NO/c1-2-3-12-4(13)5(7,8)6(9,10)11/h2-3H2,1H3,(H,12,13)
    • InChI Key: IRIQFSKCRVNDSA-UHFFFAOYSA-N
    • SMILES: FC(C(F)(F)F)(C(NCCC)=O)F

Computed Properties

  • Exact Mass: 205.05264
  • Monoisotopic Mass: 205.05260469g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.1
Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.